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Compound of Interest

Compound Name: 2-Methyl-1,4-dioxane

Cat. No.: B3048262

This technical guide provides a comprehensive overview of 2-Methyl-1,4-dioxane, a
heterocyclic organic compound of interest to researchers, scientists, and professionals in drug
development. This document details its chemical and physical properties, spectroscopic data,
synthesis and reactivity, safety and toxicity, and its role in chemical research, with a particular
focus on its relationship to the well-studied compound, 1,4-dioxane.

Chemical and Physical Properties

2-Methyl-1,4-dioxane, a derivative of the cyclic ether 1,4-dioxane, possesses a methyl
substituent that breaks the symmetry of the parent molecule, leading to more complex chemical
and physical characteristics.[1] Its properties are influenced by the ether linkages within the
ring structure.[1]

Table 1: Physical and Chemical Properties of 2-Methyl-1,4-dioxane
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Property Value Source
Molecular Formula CsH1002 [1]
Molecular Weight 102.13 g/mol [1]
CAS Number 16279-34-8 [1]

- _ 108.00 to 109.00 °C @ 760.00
Boiling Point , (2]
mm Hg (estimated)

_ 67.00 °F (19.50 °C) (TCCQC)
Flash Point _ (2]
(estimated)

30.721001 mmHg @ 25.00 °C
Vapor Pressure . [2]
(estimated)

logP (o/w) 0.285 (estimated) [2]

- 3.532e+004 mg/L @ 25 °C
Water Solubility (estimated) (2]
estimate

Colorless to pale yellow clear
Appearance o ] [2]
liquid (estimated)

IRTCIFCIQKNFPP-
InChl Key [1]
UHFFFAOYSA-N

Spectroscopic Data

Spectroscopic analysis is essential for the identification and characterization of 2-Methyl-1,4-
dioxane. The methyl group's presence results in more complex spectra compared to the
parent 1,4-dioxane.[1]

Table 2: Predicted Spectroscopic Data for 2-Methyl-1,4-dioxane
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Predicted

Spectroscopy Type
s s Bt Peaks/Signals

Details Source

Methyl protons

(doublet), Methine
1H NMR proton at C2 (quartet),
Methylene protons on

the dioxane ring

The introduction of the
methyl group breaks
the symmetry of the
parent 1,4-dioxane
molecule, leading to
more complex
spectra.[1] In contrast,  [1]
the highly symmetric
1,4-dioxane shows a
single signal in its 1H
NMR spectrum at

approximately 3.7

ppm.[1]

13C NMR Five distinct signals

Corresponding to the

methyl carbon, the C2
methine carbon, and

the three non-

equivalent pairs of [1]
ring carbons (C3/C5

and C6). 1,4-dioxane
shows a single signal

around 67 ppm.[1]

C-H Stretching: 2850-
3000 cm~t, C-O-C
Stretching: 1050-1250

cm—t

Infrared (IR)

Characteristic C-H
stretching for methyl

and methylene groups

and strong C-O-C [1]
stretching for the ether
linkages are

anticipated.[1]

Molecular lon (M*7):
m/z 102, [M - CHs]*:
m/z 87

Mass Spectrometry
(EI-MS)

Key fragmentation
patterns would likely
include the loss of a

methyl radical.[1]
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Synthesis and Reactivity

Substituted dioxanes like 2-Methyl-1,4-dioxane are valuable intermediates in advanced
organic synthesis.[1] The dioxane ring can serve as a protecting group for diols, and its
derivatives can be precursors to various functionalized molecules.[1]

Experimental Protocol: General Synthesis of Substituted
1,4-Dioxanes

While a specific protocol for 2-Methyl-1,4-dioxane is not readily available, a general method
for the synthesis of substituted 1,4-dioxanes involves the dimerization of oxiranes over solid
acid catalysts.[1] Another approach is the acid-catalyzed dehydration of the corresponding diol.
The following is a representative protocol for the synthesis of 1,4-dioxane from diethylene
glycol, which can be adapted for substituted derivatives.

Objective: To synthesize 1,4-dioxane via acid-catalyzed dehydration of diethylene glycol.
Materials:

e Diethylene glycol

o Concentrated sulfuric acid (catalyst)

e Heating mantle

« Distillation apparatus

¢ Receiving flask

e Sodium hydroxide solution (for neutralization)

e Anhydrous magnesium sulfate (for drying)

Procedure:

e In a round-bottom flask, combine diethylene glycol and a catalytic amount of concentrated
sulfuric acid.
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o Assemble a distillation apparatus with the flask.
e Heat the mixture to approximately 160°C.[3] The 1,4-dioxane product will distill over.
o Collect the distillate in a receiving flask.

e Wash the crude distillate with a dilute sodium hydroxide solution to neutralize any remaining
acid.

o Separate the organic layer and dry it over anhydrous magnesium sulfate.
» Perform a final distillation to purify the 1,4-dioxane.

Note: This is a general procedure and may require optimization for the synthesis of 2-Methyl-
1,4-dioxane from the corresponding substituted diol.

Reactivity: Peroxide Formation

A significant reaction of 2-Methyl-1,4-dioxane, like other cyclic ethers, is its autoxidation to
form hazardous organic peroxides.[1] This process is a free-radical chain reaction initiated by
factors like heat and light in the presence of oxygen.[1]

Initiation Propagation

Alkyl Radical (Re) Oxygen (O2)

2-Methyl-1,4-dioxane Peroxy Radical (ROO*)

Hydroperoxide (ROOH)

Click to download full resolution via product page

Figure 1: Free-radical chain mechanism of peroxide formation in 2-Methyl-1,4-dioxane.

Role in Chemical Synthesis

Substituted dioxanes are important building blocks in organic synthesis. For instance, 2,3-
dimethoxy-2,3-dimethyl-1,4-dioxane serves as a precursor to 2,3-dimethylene-1,4-dioxane,
which can undergo [4+2] cycloaddition reactions with dienophiles to create functionalized
cyclohexene derivatives.[4] These products can then be transformed into intermediates for
biologically important molecules.[4]
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Figure 2: Synthetic workflow utilizing a substituted 1,4-dioxane derivative.

Safety and Toxicity

The safety and toxicity profile of 2-Methyl-1,4-dioxane is not as extensively studied as its
parent compound, 1,4-dioxane. However, the data for 1,4-dioxane provides a strong indication
of the potential hazards associated with its methylated derivative.

Table 3: Hazard Information for Dioxane Compounds
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Hazard

Description

Source

Flammability

Highly flammable liquid and

vapor.

Peroxide Formation

May form explosive peroxides
upon storage, especially when
anhydrous.[5] This process
can be initiated or accelerated
by heat or light.[1]

[1]5]

Eye Irritation

Causes serious eye irritation.

Respiratory Irritation

May cause respiratory

irritation.

Carcinogenicity

1,4-Dioxane is classified as a
probable human carcinogen
(Group B2) by the EPA.[6] It is
also classified by the IARC as
a Group 2B carcinogen,
meaning it is possibly

carcinogenic to humans.

[6]

Organ Toxicity

Damage to the liver and

kidneys has been observed in

rats chronically exposed to 1,4-

dioxane in their drinking water.

[6]

[6]

Acute Effects

Acute inhalation exposure to
high levels of 1,4-dioxane has
caused vertigo, drowsiness,
headache, anorexia, and
irritation of the eyes, nose,

throat, and lungs in humans.

[6]

Experimental Protocols: Safety Precautions
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Based on the known hazards of dioxane compounds, the following handling procedures are
recommended:

Personal Protective Equipment (PPE):

e Gloves: Wear protective gloves.

o Clothing: Wear protective clothing.

o Eye Protection: Wear eye and face protection.
Handling:

Work under a chemical fume hood.

Avoid breathing mist or vapors.[7]

Keep away from heat, sparks, open flames, and other ignition sources.

Ground and bond container and receiving equipment to prevent static discharge.
Storage:
o Keep container tightly closed in a dry and well-ventilated place.

o Store away from heat and sources of ignition.

Environmental Significance

2-Methyl-1,4-dioxane is of environmental interest due to its structural similarity to 1,4-dioxane,
a persistent environmental pollutant found in groundwater and surface water.[1] 1,4-Dioxane is
highly mobile in soil and resistant to natural biodegradation.[1] While specific studies on 2-
Methyl-1,4-dioxane are less common, its high water solubility and low tendency to adsorb to
soil particles suggest it may also contribute to groundwater contamination.[1] Research has
indicated that the biodegradation of 1,4-dioxane can be inhibited by the presence of structurally
similar compounds like 2-methyl-1,3-dioxolane, suggesting that 2-Methyl-1,4-dioxane could
have similar effects.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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